3-bromo-N-(2-(tert-butyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 3-bromo-N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide
• InChI: InChI=1S/C16H18BrN3O2S/c1-16(2,3)20-14(12-8-23(22)9-13(12)19-20)18-15(21)10-5-4-6-11(17)7-10/h4-7H,8-9H2,1-3H3,(H,18,21)
• InChI Key: SBRXFBPGFSLXIX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=C2CS(=O)CC2=N1)NC(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C16H18BrN3O2S
• Molecular Weight: 396.3 g/mol
• CAS No.: 958587-53-6

Description

This compound is a benzamide derivative featuring a thieno[3,4-c]pyrazole core substituted with a tert-butyl group at position 2 and a 3-bromo-benzamide moiety at position 3. The 5-oxido group and 4,6-dihydro configuration contribute to its unique electronic and steric properties.

Biological Activity

3-bromo-N-(2-(tert-butyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a complex organic compound belonging to the family of thieno[3,4-c]pyrazole derivatives. These compounds are known for their diverse biological activities and potential applications in medicinal chemistry. This article aims to explore the biological activity of this specific compound, emphasizing its potential therapeutic applications based on available research.

Chemical Structure and Properties

The molecular formula of 3-bromo-N-(2-(tert-butyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is C16H18BrN3O2S, with a molecular weight of approximately 396.3 g/mol. Its structure comprises:

• A bromine atom at the para position of a benzamide moiety.
• A tert-butyl group.
• An oxido group within the thieno[3,4-c]pyrazole framework.

These structural features contribute to the compound's reactivity and biological properties.

Biological Activities

Research indicates that thieno[3,4-c]pyrazole derivatives exhibit various biological activities such as:

• Antioxidant Activity : Studies have shown that thieno[2,3-c]pyrazole compounds can act as antioxidants against toxic substances like 4-nonylphenol in aquatic organisms such as Clarias gariepinus (African catfish) . The erythrocyte alterations serve as biological indicators of their protective effects.

Treatment Group	Altered Erythrocytes (%)
Control	1 ± 0.3
4-Nonylphenol	40.3 ± 4.87
Thieno Compound A	12 ± 1.03
Thieno Compound B	0.6 ± 0.16
Thieno Compound C	28.3 ± 2.04
Thieno Compound D	3.7 ± 0.37
Thieno Compound E	29.1 ± 3.05

This table reflects the effectiveness of various thieno compounds in mitigating erythrocyte damage caused by toxins.

• Antimicrobial Activity : Similar compounds have demonstrated significant antimicrobial properties, suggesting that modifications in their structure can lead to enhanced efficacy against various pathogens .

Synthesis and Modifications

The synthesis of thieno[3,4-c]pyrazole derivatives typically involves multi-step chemical processes that allow for structural modifications to optimize yield and biological activity. For instance, the introduction of different substituents can enhance the binding affinity to biological targets .

Case Studies

• Antioxidant Efficacy : A study conducted on new thieno[2,3-c]pyrazole compounds assessed their antioxidant properties against oxidative stress induced by environmental toxins in fish models . The findings indicated a notable decrease in erythrocyte malformations when treated with these compounds compared to controls.
• Antimicrobial Testing : Another study evaluated a series of thienopyrazole derivatives for their antimicrobial activity against common bacterial strains . The results highlighted several compounds exhibiting potent activity, paving the way for potential therapeutic applications.

Scientific Research Applications

Biological Activities

Research has indicated that thieno[3,4-c]pyrazole derivatives exhibit diverse biological activities. The following are some notable applications of 3-bromo-N-(2-(tert-butyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide:

• Antimicrobial Activity : Preliminary studies suggest that compounds within this class may possess antimicrobial properties. The structural features may enhance binding affinity to microbial targets, potentially leading to the development of new antimicrobial agents.
• Anticancer Potential : Thieno[3,4-c]pyrazole derivatives have been explored for their anticancer properties. The ability to inhibit cell proliferation and induce apoptosis in cancer cell lines has been documented in related compounds. Further research into the specific mechanisms by which this compound operates could yield significant insights into its therapeutic potential.
• Enzyme Inhibition : The compound may act as an inhibitor of specific enzymes involved in disease pathways. Understanding its interaction with these enzymes can lead to the design of targeted therapies.

Synthesis and Modification

The synthesis of 3-bromo-N-(2-(tert-butyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide typically involves multi-step procedures that allow for modifications to enhance yield and purity. Various synthetic routes can be explored to optimize the chemical structure for desired biological activities.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs differ primarily in substituent groups on the pyrazole ring and the position of halogens on the benzamide moiety. Below is a detailed comparison with key analogs, including 4-bromo-N-[2-(4-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide (CAS: 958587-45-6), a closely related derivative described in the provided evidence .

Table 1: Structural and Hypothetical Property Comparison

Parameter	Target Compound	4-Bromo-N-[2-(4-Methylphenyl)-...]Benzamide
Core Structure	Thieno[3,4-c]pyrazole (4,6-dihydro, 5-oxido)	Thieno[3,4-c]pyrazole (4,6-dihydro, 5-oxo)
Substituent on Pyrazole	2-(tert-Butyl) (C₄H₉)	2-(4-Methylphenyl) (C₇H₇)
Benzamide Halogen	3-Bromo	4-Bromo
Molecular Weight (Calc.)	~437.3 g/mol (C₁₉H₂₁BrN₃O₂S)	~461.3 g/mol (C₂₀H₁₇BrN₃O₂S)
Lipophilicity (LogP)*	Higher (tert-butyl enhances hydrophobicity)	Moderate (p-tolyl less bulky)
Electronic Effects	3-Bromo: Moderate electron-withdrawing; meta-position may reduce resonance	4-Bromo: Stronger electron-withdrawing due to para-position
Steric Bulk	High (tert-butyl creates steric hindrance)	Moderate (p-tolyl planar and less obstructive)

Key Observations

Substituent Impact :

• The tert-butyl group in the target compound increases steric bulk and lipophilicity compared to the p-tolyl group in the evidence compound. This could enhance membrane permeability but reduce solubility in aqueous media .
• The p-tolyl group (in the analog) may allow π-π stacking interactions in biological targets, whereas tert-butyl favors hydrophobic pocket binding.

Para-substituted halogens often exhibit stronger electron-withdrawing effects, which could influence reactivity in cross-coupling reactions or target engagement .

Biological Implications: While neither compound has fully published bioactivity data, structural analogs of thienopyrazole benzamides are frequently investigated as kinase inhibitors. The tert-butyl group in the target compound may improve metabolic stability compared to aryl substituents like p-tolyl, which are prone to oxidative metabolism .

Q & A

Q. Basic Research Focus

• ¹H/¹³C NMR : Key signals include the tert-butyl singlet (~1.2 ppm), aromatic protons (6.8–8.0 ppm), and dihydrothiophene protons (3.0–5.0 ppm). provides analogous NMR data for pyrazole-benzamide derivatives .
• FTIR : Confirm amide C=O stretch (~1650 cm⁻¹) and sulfoxide S=O (~1030 cm⁻¹) (e.g., notes C=O at 1651 cm⁻¹) .
• HRMS : Verify molecular ion [M+H]⁺ (e.g., reports HRMS for brominated pyrazolines) .

Advanced Tip : Use 2D NMR (COSY, HSQC) to resolve overlapping signals in the thieno-pyrazole core.

How to resolve contradictions between computational predictions and experimental reactivity data?

Q. Advanced Research Focus

• Validation : Compare DFT-calculated reaction pathways (e.g., bromination site selectivity) with experimental HPLC/MS data. highlights AI-driven synthesis planning, which can be cross-validated with empirical results .
• Error Analysis : Assess solvent effects (e.g., dielectric constant in DFT vs. real solvent polarity) and steric hindrance from the tert-butyl group.

Q. Methodology :

Perform DFT calculations (B3LYP/6-31G*) for transition states.

Conduct kinetic studies under varied conditions (e.g., ’s split-plot design for multi-variable testing) .

What experimental designs evaluate environmental stability and degradation pathways?

Advanced Research Focus
Adopt a tiered approach (e.g., ’s INCHEMBIOL project):

Lab Studies : Hydrolysis (pH 4–9), photolysis (UV-Vis), and biodegradation (OECD 301F) .

Analytical Tools : LC-QTOF-MS to identify transformation products (e.g., de-brominated or oxidized metabolites).

Q. Advanced Research Focus

• Molecular Docking : Screen against kinase targets (e.g., ’s pyrimidine derivatives with trifluoromethyl groups show enhanced binding) .
• ADMET Prediction : Use SwissADME to assess logP, bioavailability, and blood-brain barrier penetration.

Q. Methodology :

Generate 3D conformers (RDKit).

Dock into protein active sites (AutoDock Vina).

Validate with in vitro assays (e.g., ’s kinase inhibition protocols) .

How to establish structure-activity relationships (SAR) for substituent modifications?

Q. Advanced Research Focus

• Systematic Variations : Replace bromo with Cl/F (electrophilicity) or tert-butyl with smaller alkyl groups (steric effects). demonstrates how trifluoromethyl groups enhance stability .
• Biological Testing : Use dose-response assays (e.g., IC₅₀ for enzyme inhibition) and correlate with Hammett σ values or steric parameters.